Cas no 77-46-3 (acedapsone)

Acedapsone is a sulfone derivative with notable antibacterial and antiprotozoal properties, primarily used in the treatment of leprosy and other mycobacterial infections. Its chemical structure, similar to dapsone, allows for sustained release, enhancing therapeutic efficacy with reduced dosing frequency. Acedapsone exhibits a prolonged half-life, ensuring consistent plasma concentrations and improved patient compliance. It acts by inhibiting dihydropteroate synthase, disrupting folate synthesis in susceptible microorganisms. The compound is particularly valued for its stability and lower toxicity profile compared to related sulfones. Its utility extends to veterinary applications, where it is employed in controlling certain parasitic infections. Acedapsone remains a critical component in multidrug regimens for mycobacterial disease management.

acedapsone structure

Product Name:acedapsone

CAS No:77-46-3

MF:C₁₆H₁₆N₂O₄S

MW:332.374242782593

CID:94639

PubChem ID:6477

Update Time:2025-10-31

acedapsone Chemical and Physical Properties

Names and Identifiers

- acedapsone
- N-[4-(4-acetamidophenyl)sulfonylphenyl]acetamide
- 4,4'-bis(acetylamino)diphenyl sulfone
- 4,4'-diacetamidodiphenyl sulphone
- 4,4'-diacetylaminodiphenylsulphone
- 4,4'-di-N-acetylaminodiphenyl sulfone
- 4,4'''-sulfonylbis(acetanilide)
- Acetamin
- Camilan
- DADDS
- Diacetyldapsone
- Hansolar
- N,N'-[4,4'-sulfinylbis(4,1-phenylene)]diacetamide
- Rodilone
- Sulfadiamine
- Sulfodiamin
- Sulfodiamine
- 77-46-3
- FT-0666322
- AI3-32581
- 4,4'-DIACETYLAMINODIPHENYL SULPHONE
- 1399 F
- Acetanilide,4'''-sulfonyldi-
- Acetamide. N,N'-(sulfonyldi-4,1-phenylene)bis-
- N,N'-Diacetyl-4,4'-diaminodiphenylsulfone
- ACEDAPSONE [MI]
- N,4'-diaminophenyl sulfone
- DTXSID1021295
- AKOS001662412
- HMS2093F05
- Acedafsonum
- NSC759111
- NSC-218125
- D02751
- PAM MR 1165
- Di-(p-acetylaminophenyl)sulfone
- ACEDAPSONE [INN]
- C.I. 556
- 1399FCI-556
- ACEDAPSONE [USAN]
- 4,4'-DIACETYLDIAMINODIPHENYL SULPHONE
- UNII-0GZ72U84TN
- Q2823819
- Pharmakon1600-01505376
- N,N'-Diacetyl-4,4'-diaminodiphenyl sulfone
- NSC-655049
- Acedapsona [Spanish]
- Acetanilide, 4',4'''-sulfonyldi-
- Sulfone, bis(p-acetamidophenyl)
- Oprea1_531922
- 4',4'''-Sulfonylbis(acetanilide)
- Bis(p-acetamidophenyl) sulfone
- BIS(4-ACETAMIDOPHENYL)SULPHONE
- CN-1883
- SCHEMBL10341852
- Acedapsona
- Acedapsone (USAN/INN)
- 4',4'''-Sulfonylbis(acetanilidec)
- Acetamide. N,1-phenylene)bis-
- SCHEMBL152710
- NSC218125
- SR-05000001921-1
- EU-0078007
- ACEDAPSONE [MART.]
- Acetanilide,4'''-sulfonylbis-
- SR-05000001921
- 4,4'-Sulfonylbisacetanilide
- ACEDAPSONE [WHO-DD]
- 0GZ72U84TN
- Acedapsone [USAN:INN:BAN]
- NSC 218125
- Bis(4-acetamidophenyl) sulfone
- CI 556
- NS00021352
- ACETANILIDE, 4',4'''-SULFONYLBIS-
- AB00628276_02
- CHEBI:139474
- EINECS 201-028-8
- SBI-0206835.P001
- CN 1883
- NSC 655049
- Hansolar (TN)
- Acedapsona [INN-Spanish]
- N,N'-(Sulfonylbis(4,1-phenylene))diacetamide
- Atilon
- PAM-MR-1165
- Bis(4-acetamidophenyl)sulfone
- p,p'-Sulfonylbisacetanilide
- CCRIS 5694
- WLN: 1VMR DSWR DMV1
- Acetamide,N'-(sulfonyldi-4,1-phenylene)bis-
- 4,4'-Diacetyldiaminodiphenyl sulfone
- CCG-213407
- NSC655049
- Acedafsonum [Latin]
- CHEBI:135417
- N,N'-Diacetyl-4,4'-diaminophenyl sulfone
- BA 2650
- N-(4-(4-ACETYLAMINO-BENZENESULFONYL)-PHENYL)-ACETAMIDE
- N,N'-[sulfonyldi(4,1-phenylene)]diacetamide
- NSC-759111
- N,N'-(Sulfonyldi-4,1-phenylene)bisacetamide
- N,N'-DIACETYL-4,4'-DIAMINODIPHENYL SULPHONE
- CI-556
- N,N'-Diacetyldapsone
- Acedapsonum [INN-Latin]
- N,N'-(sulfonyldibenzene-4,1-diyl)diacetamide
- BRN 2164071
- 4,4'-Diacetamidodiphenyl sulfone
- BRD-K97417064-001-01-6
- CHEMBL154166
- Oprea1_412338
- 4,4'-Diacetylaminodiphenyl sulfone
- Acetamide, N,N'-(sulfonyldi-4,1-phenylene)bis-
- Acedapsonum
- 4',4'''-Sulfonylbis[acetanilide]
- Inchi： 1S/C16H16N2O4S/c1-11(19)17-13-3-7-15(8-4-13)23(21,22)16-9-5-14(6-10-16)18-12(2)20/h3-10H,1-2H3,(H,17,19)(H,18,20)
- InChI Key： AMTPYFGPPVFBBI-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)NC(C)=O)(C1C=CC(=CC=1)NC(C)=O)(=O)=O

Computed Properties

Exact Mass: 332.08318
Monoisotopic Mass: 332.08307817g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 483
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 6
XLogP3: 1.1
Topological Polar Surface Area: 101Å²

Experimental Properties

Density: 1.2982 (rough estimate)
Melting Point: 289-292°
Refractive Index: 1.6930 (estimate)
PSA: 92.34
LogP: 3.66300

acedapsone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Biosynth	AAA07746-0.25 g	Acedapsone	77-46-3	0.25 g	$2,600.00	2023-01-05
Biosynth	AAA07746-0.5 g	Acedapsone	77-46-3	0.5 g	$3,500.00	2023-01-05
Biosynth	AAA07746-1 g	Acedapsone	77-46-3	1g	$4,500.00	2023-01-05

acedapsone Related Literature

1. Impact of ammonium sulfite-based sequential pretreatment combinations on two distinct saccharifications of wheat straw

Guang Yu,Shiyue Liu,Xiaoyan Feng,Yuedong Zhang,Chao Liu,Ya-Jun Liu,Bin Li,Qiu Cui,Hui Peng RSC Adv. 2020 10 17129
2. Towards medicinal mechanochemistry: evolution of milling from pharmaceutical solid form screening to the synthesis of active pharmaceutical ingredients (APIs)

Davin Tan,Leigh Loots,Tomislav Fri??i? Chem. Commun. 2016 52 7760
3. A simple and fast Fe3O4 magnetic nanoparticles-based dispersion solid phase extraction of Sudan dyes from food and water samples coupled with high-performance liquid chromatography

Jie Zhang,Jianbo Shao,Ping Guo,Yuming Huang Anal. Methods 2013 5 2503
4. A new approach to internal Lewis pairs featuring a phosphenium acid and a pyridine base

Allison L. Brazeau,Christine A. Caputo,Caleb D. Martin,Nathan D. Jones,Paul J. Ragogna Dalton Trans. 2010 39 11069
5. Synthesis of two novel neutral polymeric bonding agents to enhance the mechanical properties of composite solid propellants

Zhuo Wu,Jian Zhang,Shuang Xu,Hongxu Li,Huan Zhou,Jian Zheng,Aimin Pang,Yulin Yang RSC Adv. 2022 12 19946

Related Categories

Additional information on acedapsone

Acedapsone (CAS No. 77-46-3): An Overview of a Promising Compound in the Field of Medicinal Chemistry

Acedapsone, with the chemical abstracts service (CAS) number 77-46-3, is a synthetic diamine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as 4,4'-diaminodiphenyl sulfone, is a member of the sulfone class of compounds and has been extensively studied for its antimicrobial and anti-inflammatory properties.

The chemical structure of acedapsone consists of two phenyl rings linked by a sulfone group, with an amino group attached to each phenyl ring. This unique structure confers acedapsone with a broad spectrum of biological activities, making it a valuable compound in the development of new pharmaceuticals. The compound is highly soluble in water and organic solvents, which facilitates its use in various formulations and delivery systems.

One of the primary applications of acedapsone is in the treatment of leprosy (Hansen's disease). Leprosy is a chronic infectious disease caused by the bacterium Mycobacterium leprae, which primarily affects the skin and peripheral nerves. Acedapsone has been shown to be effective in inhibiting the growth of M. leprae, and it is often used in combination with other antimicrobial agents such as dapsone and rifampicin to enhance its therapeutic efficacy and reduce the risk of drug resistance.

In addition to its antimicrobial properties, acedapsone has demonstrated significant anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes acedapsone a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The mechanism of action of acedapsone is not fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to interfere with bacterial cell wall synthesis, which disrupts the integrity of the bacterial membrane and leads to cell death. Additionally, acedapsone may modulate immune responses by inhibiting the activation of immune cells and reducing the production of inflammatory mediators.

Clinical trials have provided valuable insights into the safety and efficacy of acedapsone. A recent Phase II clinical trial evaluated the use of acedapsone in combination with other antimicrobial agents for the treatment of multidrug-resistant tuberculosis (MDR-TB). The results showed that the combination therapy was well-tolerated and led to significant improvements in clinical outcomes, including faster sputum conversion rates and reduced bacterial loads.

In another study, researchers investigated the potential use of acedapsone in treating inflammatory skin conditions such as psoriasis. The results indicated that topical application of acedapsone-based formulations significantly reduced symptoms such as redness, scaling, and itching, suggesting its potential as a non-systemic treatment option for these conditions.

The pharmacokinetic properties of acedapsone

Safety profiles are an essential consideration in drug development, and numerous studies have evaluated the toxicity and side effects associated with acedapsoneacedapsone

In conclusion, Acedapsone (CAS No. 77-46-3) represents a promising compound with diverse therapeutic applications in medicinal chemistry. Its antimicrobial and anti-inflammatory properties make it a valuable candidate for treating infectious diseases such as leprosy and inflammatory conditions like rheumatoid arthritis. Ongoing research continues to explore new uses for this compound, further solidifying its position as an important player in modern pharmaceutical development.